Cas no 1019552-55-6 ((butan-2-yl)1-(2,5-difluorophenyl)ethylamine)

• Product Name: (butan-2-yl)1-(2,5-difluorophenyl)ethylamine
• CAS No: 1019552-55-6
• MF: C₁₂H₁₇F₂N
• MW: 213.266890287399
• CID: 5166032
• PubChem ID: 43190287
• Update Time: 2026-03-04

(butan-2-yl)1-(2,5-difluorophenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2,5-difluoro-α-methyl-N-(1-methylpropyl)-
• n-(1-(2,5-Difluorophenyl)ethyl)butan-2-amine
• (butan-2-yl)1-(2,5-difluorophenyl)ethylamine

• Inchi： 1S/C12H17F2N/c1-4-8(2)15-9(3)11-7-10(13)5-6-12(11)14/h5-9,15H,4H2,1-3H3
• InChI Key： RKTXEBVTHZWLSK-UHFFFAOYSA-N
• SMILES： C(C1C=C(F)C=CC=1F)(C)NC(C)CC

Additional information on (butan-2-yl)1-(2,5-difluorophenyl)ethylamine

Compound CAS No. 1019552-55-6: (Butan-2-yl)1-(2,5-Difluorophenyl)Ethylamine

(Butan-2-yl)1-(2,5-difluorophenyl)ethylamine, identified by the CAS number 1019552-55-6, is a specialized organic compound with significant applications in the fields of pharmacology and material science. This compound is characterized by its unique structure, which combines a butan-2-yl group with a 2,5-difluorophenyl substituent attached to an ethylamine backbone. The presence of fluorine atoms in the aromatic ring introduces interesting electronic properties, making this compound a valuable substrate for various chemical reactions and applications.

Recent studies have highlighted the potential of (butan-2-yl)1-(2,5-difluorophenyl)ethylamine in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the design of novel antidepressants and neuroprotective agents. The compound's ability to modulate serotonin reuptake and its interaction with neuronal pathways have been extensively investigated, offering promising leads for therapeutic interventions.

In addition to its pharmacological applications, CAS No. 1019552-55-6 has also found utility in the synthesis of advanced materials. Its use as a building block in polymer chemistry has led to the development of high-performance polymers with enhanced mechanical and thermal stability. Recent advancements in green chemistry have further emphasized the importance of this compound as an eco-friendly alternative in material synthesis processes.

The synthesis of (butan-2-yl)1-(2,5-difluorophenyl)ethylamine involves a multi-step process that typically begins with the preparation of intermediates such as 2,5-difluorobenzaldehyde or its derivatives. The subsequent reaction steps may include nucleophilic substitution, amine alkylation, or coupling reactions, depending on the desired product specifications. Optimization of reaction conditions has been a focal point for researchers aiming to improve yield and purity while minimizing environmental impact.

From an environmental standpoint, understanding the fate and behavior of CAS No. 1019552-55-6 in various ecosystems is crucial for risk assessment and regulatory compliance. Recent studies have evaluated its biodegradation potential under aerobic and anaerobic conditions, revealing moderate rates of microbial degradation under controlled laboratory settings. These findings underscore the importance of implementing proper waste management practices to mitigate any potential ecological risks associated with this compound.

In conclusion, (butan-2-yl)1-(2,5-difluorophenyl)ethylamine (CAS No. 1019552-55-6) stands as a versatile compound with diverse applications across multiple disciplines. Its role in drug discovery, material science, and green chemistry continues to evolve as researchers uncover new avenues for its utilization. As advancements in synthetic methodologies and environmental science progress, this compound is poised to remain a key player in the development of innovative solutions across various industries.